Cas no 198711-26-1 (N-(4-Methylphenyl)pyrimidin-2-amine)
N-(4-Methylphenyl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-METHYLPHENYL)PYRIMIDIN-2-AMINE
- N-(p-Tolyl)pyrimidin-2-amine
- pyrimidin-2-yl-p-tolyl-amine
- N-(4-Methylphenyl)pyrimidine-2-amine
- V4130
- AKOS026669682
- CS-0211900
- SCHEMBL3786298
- Z54079706
- 198711-26-1
- SB55818
- E82470
- BS-27634
- YHA71126
- N-(4-Methylphenyl)pyrimidin-2-amine
-
- Inchi: 1S/C11H11N3/c1-9-3-5-10(6-4-9)14-11-12-7-2-8-13-11/h2-8H,1H3,(H,12,13,14)
- InChI Key: MUYMBRUDOKZGMW-UHFFFAOYSA-N
- SMILES: N(C1N=CC=CN=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 185.095297364 g/mol
- Monoisotopic Mass: 185.095297364 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 185.22
- XLogP3: 2.4
- Topological Polar Surface Area: 37.8
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 343.9±35.0 °C at 760 mmHg
- Flash Point: 161.8±25.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-(4-Methylphenyl)pyrimidin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(4-Methylphenyl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M356875-100mg |
N-(4-Methylphenyl)pyrimidin-2-amine |
198711-26-1 | 100mg |
45.00 | 2021-07-27 | ||
| TRC | M356875-500mg |
N-(4-Methylphenyl)pyrimidin-2-amine |
198711-26-1 | 500mg |
$92.00 | 2023-05-17 | ||
| TRC | M356875-1g |
N-(4-Methylphenyl)pyrimidin-2-amine |
198711-26-1 | 1g |
$ 110.00 | 2022-06-03 | ||
| Apollo Scientific | OR911119-1g |
N-(4-Methylphenyl)pyrimidin-2-amine |
198711-26-1 | 98% | 1g |
£115.00 | 2025-02-21 | |
| Apollo Scientific | OR911119-5g |
N-(4-Methylphenyl)pyrimidin-2-amine |
198711-26-1 | 98% | 5g |
£300.00 | 2025-02-21 | |
| Apollo Scientific | OR911119-10g |
N-(4-Methylphenyl)pyrimidin-2-amine |
198711-26-1 | 98% | 10g |
£520.00 | 2025-02-21 | |
| Chemenu | CM514073-5g |
N-(p-Tolyl)pyrimidin-2-amine |
198711-26-1 | 98% | 5g |
$300 | 2023-02-02 | |
| TRC | M356875-2.5g |
N-(4-Methylphenyl)pyrimidin-2-amine |
198711-26-1 | 2.5g |
$299.00 | 2023-05-17 | ||
| TRC | M356875-1000mg |
N-(4-Methylphenyl)pyrimidin-2-amine |
198711-26-1 | 1g |
$138.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | Y1236477-1g |
N-(4-Methylphenyl)pyriMidin-2-aMine |
198711-26-1 | 98% | 1g |
$160 | 2024-06-06 |
N-(4-Methylphenyl)pyrimidin-2-amine Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on N-(4-Methylphenyl)pyrimidin-2-amine
Research Brief on N-(4-Methylphenyl)pyrimidin-2-amine (CAS: 198711-26-1): Recent Advances and Applications in Chemical Biology and Medicine
N-(4-Methylphenyl)pyrimidin-2-amine (CAS: 198711-26-1) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its role as a building block in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in modulating key biological pathways, making it a promising candidate for further investigation.
One of the most notable advancements in the study of N-(4-Methylphenyl)pyrimidin-2-amine is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have synthesized and evaluated a series of derivatives based on this scaffold, demonstrating potent inhibitory activity against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a novel inhibitor targeting the JAK-STAT pathway, with N-(4-Methylphenyl)pyrimidin-2-amine serving as a key structural motif.
In addition to its role in kinase inhibition, N-(4-Methylphenyl)pyrimidin-2-amine has also been investigated for its potential as an antimicrobial agent. A recent study in Bioorganic & Medicinal Chemistry Letters explored the compound's efficacy against a range of bacterial and fungal pathogens. The results indicated that certain derivatives exhibited broad-spectrum activity, with minimal cytotoxicity to mammalian cells. This finding opens new avenues for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.
The synthesis and optimization of N-(4-Methylphenyl)pyrimidin-2-amine derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient preparation of diverse analogs. These efforts have not only improved the yield and purity of the target compounds but have also facilitated structure-activity relationship (SAR) studies. For example, a 2022 publication in Organic Letters detailed a streamlined synthetic route that significantly reduced the number of steps required to access this scaffold, thereby enhancing its accessibility for further biological evaluation.
Beyond its direct therapeutic applications, N-(4-Methylphenyl)pyrimidin-2-amine has also been employed as a tool compound in chemical biology. Its ability to interact with specific protein targets has made it valuable for probing biological mechanisms and identifying new drug targets. A 2023 study in ACS Chemical Biology utilized this compound to elucidate the role of a previously uncharacterized protein in cellular metabolism, shedding light on its potential involvement in metabolic disorders.
In conclusion, N-(4-Methylphenyl)pyrimidin-2-amine (CAS: 198711-26-1) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Recent research has underscored its potential in kinase inhibition, antimicrobial therapy, and as a tool for biological discovery. Continued exploration of its derivatives and mechanisms of action is likely to yield further insights and therapeutic opportunities. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translation into clinical applications.
198711-26-1 (N-(4-Methylphenyl)pyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)